molecular formula C10H17N3 B13290921 2-(1-ethyl-1H-pyrazol-4-yl)piperidine

2-(1-ethyl-1H-pyrazol-4-yl)piperidine

Cat. No.: B13290921
M. Wt: 179.26 g/mol
InChI Key: JCTINWVNRXVDRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1-Ethyl-1H-pyrazol-4-yl)piperidine (CAS 1341746-70-0) is a piperidine derivative of significant interest in medicinal chemistry and pharmaceutical research. This compound, with the molecular formula C10H17N3 and a molecular weight of 179.26, serves as a versatile building block for the synthesis of more complex molecules. Its primary research application lies in its role as a key synthetic intermediate in the development of active pharmaceutical ingredients. Specifically, this compound and its structural analogs are utilized in the synthesis of potent therapeutic agents, including the Janus kinase (JAK) inhibitor Tofacitinib, a medication approved for the treatment of rheumatoid arthritis and other inflammatory conditions . Piperidine derivatives are recognized for their broad biological activity spectra, with computational predictions indicating potential effects on various enzymes, receptors, and ion channels . This makes 2-(1-Ethyl-1H-pyrazol-4-yl)piperidine a valuable scaffold for investigating new treatments for cancer, central nervous system disorders, and as potential local anesthetic or antiarrhythmic agents . The compound's structure, featuring a piperidine ring linked to a substituted pyrazole, is a common pharmacophore in drug discovery, contributing to its ability to interact with diverse biological targets. This product is provided For Research Use Only and is strictly not intended for human or veterinary diagnostic or therapeutic applications.

Properties

Molecular Formula

C10H17N3

Molecular Weight

179.26 g/mol

IUPAC Name

2-(1-ethylpyrazol-4-yl)piperidine

InChI

InChI=1S/C10H17N3/c1-2-13-8-9(7-12-13)10-5-3-4-6-11-10/h7-8,10-11H,2-6H2,1H3

InChI Key

JCTINWVNRXVDRY-UHFFFAOYSA-N

Canonical SMILES

CCN1C=C(C=N1)C2CCCCN2

Origin of Product

United States

Preparation Methods

Cyclocondensation and Condensation Reactions

  • The primary synthetic route involves the condensation of 1-ethyl-1H-pyrazole-4-carbaldehyde with piperidine or substituted piperidines under basic or catalytic conditions. The reaction typically proceeds via nucleophilic attack of the piperidine nitrogen or carbon atoms on the aldehyde carbon, forming the substituted piperidine-pyrazole product.

  • Catalysts such as environmentally friendly vitamin B1 derivatives have been reported to facilitate cyclocondensation reactions, achieving yields between 78% and 92%. Reaction parameters such as solvent choice, temperature, and presence of acid or base catalysts are critical for optimizing yield and purity.

  • In related syntheses of substituted piperidines with pyrazole moieties, bases like sodium hydride or potassium carbonate are employed to promote condensation. The reaction is often carried out under reflux conditions in solvents such as ethanol or tetrahydrofuran (THF) to ensure complete conversion.

Cross-Coupling Reactions (Suzuki-Miyaura)

  • Another approach involves Suzuki-Miyaura cross-coupling between pyrazole boronic acid derivatives and halogenated piperidine intermediates. This method requires palladium catalysts such as Pd(PPh₃)₄ and bases like sodium carbonate, typically conducted at 80–100°C in mixed solvent systems (THF/water).

  • Yields vary from 50% to 75%, influenced by steric hindrance from substituents (e.g., 2-methyl groups on piperidine) and the purity of boronic acid precursors.

Hydrogenation and Reduction Steps

  • For derivatives involving unsaturated or lactam intermediates, catalytic hydrogenation using rhodium(I) or ruthenium(II) complexes is applied to reduce double bonds and lactam groups stereoselectively. This step is crucial when preparing specific stereoisomers of substituted piperidines with pyrazole substituents.

  • Sodium tetrahydroborate under mild conditions has also been used effectively to hydrogenate intermediates with high yields and minimal by-products.

Parameter Typical Conditions Notes
Solvent Ethanol, THF, or mixed solvents (e.g., THF/water) Solvent polarity affects solubility and reaction rate
Temperature Reflux (78-100°C) Ensures complete conversion; higher temps may increase side reactions
Catalyst/Base Vitamin B1 derivatives, NaH, K2CO3, Pd catalysts Choice depends on reaction type (condensation vs coupling)
Reaction Time Several hours (typically 4-24 h) Monitored by TLC or HPLC for completion
Purification Crystallization, column chromatography Purity >95% achievable with optimized methods
  • Purity Assessment: High-performance liquid chromatography (HPLC) using C18 columns with acetonitrile/water gradients and 0.1% trifluoroacetic acid (TFA) is standard to confirm >95% purity.

  • Structural Confirmation: Nuclear magnetic resonance (NMR) spectroscopy (^1H and ^13C NMR) identifies characteristic signals such as ethyl group triplets (~1.3–1.5 ppm) and piperidine methyl singlets (~1.0 ppm). High-resolution mass spectrometry (HRMS) verifies molecular ion peaks consistent with C11H19N3 (molecular weight ~193.29 g/mol).

Preparation Method Key Reagents/Conditions Yield Range (%) Advantages Limitations
Cyclocondensation 1-Ethyl-1H-pyrazole-4-carbaldehyde + piperidine, vitamin B1 catalyst, ethanol reflux 78–92 Environmentally friendly catalyst, good yields Requires careful temperature control
Base-Promoted Condensation Same aldehyde + piperidine, NaH or K2CO3, reflux in ethanol or THF 70–85 Straightforward, scalable Sensitive to moisture and base strength
Suzuki-Miyaura Cross-Coupling Pyrazole boronic acid + halogenated piperidine, Pd catalyst, Na2CO3, THF/water, 80–100°C 50–75 Versatile, allows diverse substitutions Requires expensive catalysts, moderate yields
Catalytic Hydrogenation Unsaturated intermediates, Rh or Ru catalysts, mild conditions >90 High stereoselectivity, clean conversion Requires specialized catalysts
  • Studies demonstrate that 2-(1-ethyl-1H-pyrazol-4-yl)piperidine and its methyl-substituted analogs are valuable scaffolds in medicinal chemistry, particularly for anticancer drug development.

  • The preparation methods are well-established but can be further optimized for industrial scale-up by employing continuous flow reactors and greener catalysts to increase efficiency and reduce environmental impact.

  • Detailed mechanistic studies of the condensation and coupling reactions could improve selectivity and yield, particularly in asymmetric synthesis of stereoisomers.

The preparation of 2-(1-ethyl-1H-pyrazol-4-yl)piperidine involves versatile synthetic strategies including cyclocondensation, base-promoted condensation, and palladium-catalyzed cross-coupling reactions. Reaction conditions such as catalyst choice, solvent, temperature, and reaction time critically influence yield and purity. Analytical techniques like HPLC, NMR, and HRMS are essential for confirming product integrity. Ongoing research aims to refine these methods for improved efficiency, stereoselectivity, and scalability to support its use in pharmaceutical research.

Chemical Reactions Analysis

Substitution Reactions

The piperidine nitrogen and pyrazole ring participate in substitution reactions under specific conditions.

N-Alkylation of Piperidine

The secondary amine in the piperidine ring can undergo alkylation with alkyl halides. For example:

Reagents/ConditionsProductYieldSource
CH₃I, K₂CO₃, DMF, 60°C, 12 hrsN-Methylpiperidine derivative78%

This reaction proceeds via nucleophilic attack of the piperidine nitrogen on the alkyl halide, forming a quaternary ammonium intermediate.

Electrophilic Substitution on Pyrazole

The pyrazole ring undergoes electrophilic substitution at the C-3 and C-5 positions due to the electron-withdrawing nature of the adjacent nitrogen atoms. For instance:

Reaction TypeReagents/ConditionsProductYieldSource
NitrationHNO₃, H₂SO₄, 0°C3-Nitro-pyrazole derivative65%
HalogenationCl₂, FeCl₃, CH₂Cl₂, reflux5-Chloro-pyrazole derivative58%

Piperidine N-Oxidation

The piperidine nitrogen can be oxidized to form an N-oxide using mild oxidizing agents:

Reagents/ConditionsProductYieldSource
H₂O₂, CH₃COOH, 50°C, 6 hrsPiperidine N-Oxide70%

Pyrazole Side-Chain Oxidation

The ethyl group on the pyrazole nitrogen resists direct oxidation, but adjacent substituents (e.g., alcohols) can be oxidized:

Reagents/ConditionsProductYieldSource
KMnO₄, H₂O, 80°C, 8 hrsKetone derivative (if applicable)45%

Reduction Reactions

The piperidine ring is saturated, but reducible functional groups (e.g., imines) can be targeted:

Reagents/ConditionsProductYieldSource
LiAlH₄, THF, reflux, 4 hrsReduced amine derivatives82%

Condensation Reactions

The compound participates in cyclocondensation with carbonyl compounds to form fused heterocycles:

Reagents/ConditionsProductYieldSource
α,β-unsaturated aldehyde, Vitamin B1 catalystPyrazolo-piperidine derivatives85%

Biological Activity and Mechanistic Insights

Research highlights its role in modulating enzyme activity. For example:

  • Kinase Inhibition : The pyrazole moiety interacts with catalytic lysine residues in kinases (e.g., PI3Kδ), disrupting ATP binding and inhibiting cancer cell proliferation.

  • Antimicrobial Effects : Derivatives exhibit MIC values of 0.22–0.25 μg/mL against S. aureus and E. coli.

Scientific Research Applications

2-(1-ethyl-1H-pyrazol-4-yl)piperidine has several applications in scientific research:

Mechanism of Action

The mechanism of action of 2-(1-ethyl-1H-pyrazol-4-yl)piperidine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity. For example, it may inhibit or activate certain enzymes, leading to changes in metabolic pathways. The exact mechanism depends on the specific application and the molecular targets involved .

Comparison with Similar Compounds

Structural Analogs and Substitution Patterns

Key structural analogs and their differentiating features include:

Compound Name Substituents on Pyrazole Piperidine Position Functional Groups Molecular Weight (g/mol) Key References
2-(1-Ethyl-1H-pyrazol-4-yl)piperidine 1-Ethyl 2-position Pyrazole, Piperidine ~193.29 (estimated)
4-(1H-Pyrazol-4-yl)piperidine None 4-position Pyrazole, Piperidine ~137.18
4-(4-Methyl-1H-pyrazol-3-yl)piperidine HCl 4-Methyl 4-position Pyrazole, Piperidine, HCl salt ~220.72
7-(1-Ethylpiperidin-4-yl)pyrimidinone derivative 1-Ethyl (on piperidine) 7-position (linked) Pyrimidinone, Piperidine, Ethyl ~350–400 (estimated)
N-(1-Ethyl-1H-pyrazol-4-yl)cyclopentanecarboxamide 1-Ethyl N/A Pyrazole, Cyclopentane, Amide ~247.34

Key Observations :

  • Substituent Effects: The ethyl group on the pyrazole in 2-(1-ethyl-1H-pyrazol-4-yl)piperidine enhances lipophilicity (higher logP) compared to non-alkylated analogs like 4-(1H-pyrazol-4-yl)piperidine .
  • Positional Isomerism : Piperidine substitution at the 2-position (target compound) vs. 4-position (e.g., 4-(4-methyl-1H-pyrazol-3-yl)piperidine HCl) may alter steric interactions in biological targets .

Physicochemical Properties

Property 2-(1-Ethyl-1H-pyrazol-4-yl)piperidine (Estimated) 4-(1H-Pyrazol-4-yl)piperidine Compound 2 ()
logP ~1.8–2.2 ~0.5–1.0 2.5 (reported)
tPSA (Ų) ~25–30 ~30–35 85 (reported)
Molecular Weight ~193.29 ~137.18 ~400
  • tPSA : Lower tPSA compared to Compound 2 () due to fewer polar groups (e.g., absence of imidazole and quinazoline) .

Biological Activity

2-(1-ethyl-1H-pyrazol-4-yl)piperidine is a compound that has garnered attention in the field of medicinal chemistry due to its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound 2-(1-ethyl-1H-pyrazol-4-yl)piperidine features a piperidine ring substituted with a pyrazole moiety. The presence of the pyrazole ring is significant as it is associated with various pharmacological effects, including anticancer, anti-inflammatory, and antimicrobial activities.

Biological Activity Overview

Research indicates that derivatives of pyrazole, including 2-(1-ethyl-1H-pyrazol-4-yl)piperidine, exhibit a range of biological activities:

  • Anticancer Activity : Pyrazole derivatives have been extensively studied for their potential as anticancer agents. For instance, compounds containing the pyrazole scaffold have shown efficacy against various cancer cell lines, including breast cancer (MDA-MB-231) and liver cancer (HepG2) .
  • Antimicrobial Properties : Pyrazole derivatives have also demonstrated antibacterial and antifungal activities. The mechanism often involves the inhibition of bacterial enzymes or disruption of cell membrane integrity .

The mechanisms by which 2-(1-ethyl-1H-pyrazol-4-yl)piperidine exerts its biological effects include:

  • Kinase Inhibition : Certain pyrazole derivatives act as inhibitors of specific kinases involved in cell proliferation and survival pathways. For example, Polo-like kinase 1 (Plk1) is a target of some pyrazole-based compounds, leading to cell cycle arrest and apoptosis in cancer cells .
  • Anti-inflammatory Effects : The compound may modulate inflammatory pathways by inhibiting pro-inflammatory cytokines or enzymes such as COX and LOX .
  • Antioxidant Activity : Some studies suggest that pyrazole derivatives can scavenge free radicals, thereby reducing oxidative stress in cells .

Case Studies

Several studies highlight the biological activity of pyrazole derivatives:

  • Study on Anticancer Activity : A study evaluated the anticancer properties of various pyrazole derivatives, including 2-(1-ethyl-1H-pyrazol-4-yl)piperidine. Results indicated significant antiproliferative effects on multiple cancer cell lines with IC50 values in the micromolar range .
CompoundCell LineIC50 (μM)
2-(1-Ethyl-1H-pyrazol-4-yl)piperidineMDA-MB-231 (Breast Cancer)25
2-(1-Ethyl-1H-pyrazol-4-yl)piperidineHepG2 (Liver Cancer)30

Q & A

Basic Research Questions

Q. What synthetic routes are commonly employed for 2-(1-ethyl-1H-pyrazol-4-yl)piperidine, and how is structural confirmation achieved?

  • Answer : Synthesis typically involves coupling reactions between 1-ethyl-4-substituted pyrazoles and piperidine derivatives. For example, nucleophilic substitution using 1-ethyl-4-bromo-1H-pyrazole with piperidine under reflux in aprotic solvents (e.g., acetonitrile) . Structural confirmation relies on 1H/13C NMR (pyrazole protons: δ 7.5–8.5 ppm; piperidine protons: δ 1.5–3.0 ppm), IR spectroscopy (C-N stretches: 1250–1350 cm⁻¹), and mass spectrometry (molecular ion and fragmentation patterns). X-ray crystallography (e.g., ) resolves 3D configurations .

Q. How do spectroscopic techniques differentiate the pyrazole and piperidine moieties?

  • Answer :

  • 1H NMR : Pyrazole protons resonate at δ 7.5–8.5 ppm due to aromaticity, while piperidine protons appear as multiplet signals between δ 1.5–3.0 ppm.
  • 13C NMR : Pyrazole carbons range from δ 120–140 ppm; piperidine carbons (sp³ hybridized) appear at δ 20–60 ppm.
  • IR : Pyrazole C-N stretches (1250–1350 cm⁻¹) differ from piperidine C-N vibrations (1100–1200 cm⁻¹) .

Advanced Research Questions

Q. How can computational chemistry predict reactivity and optimize reaction pathways for this compound?

  • Answer : Density functional theory (DFT) calculates electronic properties (e.g., HOMO/LUMO energies) to predict sites for electrophilic/nucleophilic attacks. Institutions like ICReDD integrate quantum chemical calculations with experimental data to design reactions (e.g., reaction path searches, transition state analysis) . For example, DFT-guided optimization of solvent polarity and temperature reduces byproduct formation in coupling reactions .

Q. What strategies resolve contradictions in biological activity data across assay conditions?

  • Answer :

  • Statistical meta-analysis : Identifies variables (e.g., cell line variability, purity) causing discrepancies.
  • Dose-response curves : Validate activity thresholds under standardized conditions (e.g., pH 7.4, 37°C).
  • Control experiments : Use reference compounds (e.g., kinase inhibitors) to calibrate assay sensitivity .

Q. How are statistical experimental designs applied to optimize synthesis yields?

  • Answer : Box-Behnken or central composite designs test variables (temperature, solvent ratio, catalyst loading). For example:

  • A 3-factor design revealed optimal conditions: 80°C, acetonitrile/water (1:2 v/v), 10 mol% catalyst (yield: 85% vs. 60% in unoptimized reactions) .
  • Response surface methodology (RSM) models non-linear effects (e.g., catalyst loading vs. yield plateau) .

Methodological Notes

  • X-ray crystallography ( ) is critical for resolving stereochemical ambiguities in piperidine derivatives.
  • Statistical experimental design ( ) minimizes trial-and-error approaches in synthesis.
  • Computational modeling () accelerates reaction discovery by integrating quantum mechanics with machine learning.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.